Cas no 2229538-52-5 (1-(3-methylfuran-2-yl)-4-oxocyclohexane-1-carboxylic acid)

1-(3-Methylfuran-2-yl)-4-oxocyclohexane-1-carboxylic acid is a specialized organic compound featuring a fused furan and cyclohexane structure with a ketone and carboxylic acid functional group. Its unique molecular architecture makes it a valuable intermediate in synthetic chemistry, particularly for the development of pharmaceuticals and fine chemicals. The presence of both a reactive carbonyl group and a carboxylic acid moiety allows for versatile derivatization, enabling applications in heterocyclic synthesis and drug discovery. The compound's stability under standard conditions and compatibility with common organic solvents further enhance its utility in laboratory and industrial settings. Its structural motifs are of interest in medicinal chemistry for potential bioactivity modulation.
1-(3-methylfuran-2-yl)-4-oxocyclohexane-1-carboxylic acid structure
2229538-52-5 structure
Product Name:1-(3-methylfuran-2-yl)-4-oxocyclohexane-1-carboxylic acid
CAS No:2229538-52-5
MF:C12H14O4
MW:222.237164020538
CID:6198341
PubChem ID:165683751
Update Time:2025-05-26

1-(3-methylfuran-2-yl)-4-oxocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(3-methylfuran-2-yl)-4-oxocyclohexane-1-carboxylic acid
    • 2229538-52-5
    • EN300-1738956
    • Inchi: 1S/C12H14O4/c1-8-4-7-16-10(8)12(11(14)15)5-2-9(13)3-6-12/h4,7H,2-3,5-6H2,1H3,(H,14,15)
    • InChI Key: LUUFLIGSXKLZPK-UHFFFAOYSA-N
    • SMILES: O1C=CC(C)=C1C1(C(=O)O)CCC(CC1)=O

Computed Properties

  • Exact Mass: 222.08920892g/mol
  • Monoisotopic Mass: 222.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 67.5Ų

1-(3-methylfuran-2-yl)-4-oxocyclohexane-1-carboxylic acid Pricemore >>

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1-(3-methylfuran-2-yl)-4-oxocyclohexane-1-carboxylic acid Related Literature

Additional information on 1-(3-methylfuran-2-yl)-4-oxocyclohexane-1-carboxylic acid

1-(3-Methylfuran-2-yl)-4-Oxocyclohexane-1-Carboxylic Acid: A Comprehensive Overview

1-(3-Methylfuran-2-yl)-4-Oxocyclohexane-1-carboxylic acid, also known by its CAS number 2229538-52-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclohexane ring with a furan substituent and a carboxylic acid group. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

The cyclohexane ring in this compound serves as a rigid framework, providing stability to the molecule. The 4-oxo group introduces a ketone functionality, which can participate in various chemical reactions, including nucleophilic additions and enolate formations. The 3-methylfuran-2-yl substituent adds complexity to the molecule, contributing to its aromatic character and potential for hydrogen bonding interactions. This combination of structural features makes the compound a valuable building block in organic synthesis.

Recent studies have highlighted the importance of this compound in the development of bioactive molecules. Researchers have explored its role as a precursor in the synthesis of antibiotics, anti-inflammatory agents, and other therapeutic compounds. For instance, the ketone group in the 4-oxocyclohexane moiety has been utilized in the formation of enamine linkages, which are crucial in drug delivery systems. Additionally, the furan ring has been shown to enhance the bioavailability of certain drugs by improving their solubility and permeability.

The synthesis of 1-(3-methylfuran-2-yl)-4-Oxocyclohexane-1-carboxylic acid involves a multi-step process that typically begins with the preparation of the cyclohexane derivative. One common approach is the oxidation of cyclohexanol to form cyclohexanone, followed by substitution reactions to introduce the furan and carboxylic acid groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact.

In terms of applications, this compound has found utility in both academic research and industrial settings. Its use as an intermediate in pharmaceutical synthesis has been well-documented, particularly in the development of compounds targeting inflammatory diseases. Moreover, its ability to form stable complexes with metal ions has made it a candidate for use in coordination chemistry and catalysis.

The study of 1-(3-methylfuran-2-yl)-4-Oxocyclohexane-1-carboxylic acid continues to evolve, driven by advancements in computational chemistry and experimental techniques. Researchers are increasingly leveraging machine learning algorithms to predict its reactivity and optimize synthetic pathways. These efforts are expected to unlock new avenues for its application in areas such as agrochemicals and advanced materials.

In conclusion, 1-(3-methylfuran-2-yl)-4-Oxocyclohexane-1-carboxylic acid is a multifaceted compound with promising potential across various scientific domains. Its unique structure, combined with recent breakthroughs in synthesis and application, positions it as a key player in future research and development endeavors.

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